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Foreword

As a Senior Application Scientist, it is my experience that a comprehensive understanding of a
molecule's fundamental chemical and physical properties is the bedrock of innovation in drug
discovery and chemical biology. This guide on 5-Nitrocytosine is structured to provide not just
a compilation of data, but a narrative that explains the "why" behind its behavior and the
experimental logic for its characterization and application. We will delve into its synthesis,
explore its physicochemical characteristics, and discuss its potential in the broader landscape
of medicinal chemistry and molecular science. Every piece of information is meticulously
referenced to ensure the highest degree of scientific integrity.

Molecular Structure and Identification

5-Nitrocytosine is a derivative of the pyrimidine nucleobase cytosine, characterized by the
presence of a nitro group (-NOz2) at the 5th position of the pyrimidine ring. This electron-
withdrawing group significantly influences the electronic properties and reactivity of the
molecule compared to its parent compound, cytosine.
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Identifier Value

IUPAC Name 4-amino-5-nitro-2(1H)-pyrimidinone

Chemical Formula C4HaN4Os

Molecular Weight 156.10 g/mol [1]

inChi INChl=1S/C4H4N403/c5-3-2(8(10)11)1-6-4(9)7-
3/h1H,(H3,5,6,7,9)[1]

InChlKey SPDBZGFVYQCVIU-UHFFFAOYSA-N[1]

SMILES C1=NC(=O)NC(=C1[O-]))N

Synthesis and Purification

The primary route for the synthesis of 5-Nitrocytosine is through the electrophilic nitration of
cytosine. This reaction typically involves the use of a nitrating agent, such as nitric acid, often in
the presence of a stronger acid like sulfuric acid to generate the highly electrophilic nitronium
ion (NO2+).

Reaction Mechanism

The reaction proceeds via an electrophilic aromatic substitution mechanism. The pyrimidine
ring of cytosine, while being a heterocyclic aromatic system, is activated towards electrophilic
attack at the C5 position due to the directing effects of the amino and hydroxyl (in the keto
tautomer) groups.

Electrophilic Attack Deprotonation 5-Nitrocytosine
Wheland Intermediate

(Sigma Complex)

Click to download full resolution via product page

Caption: Synthesis of 5-Nitrocytosine via electrophilic aromatic substitution.
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Experimental Protocol: Synthesis of 5-Nitrocytosine

Disclaimer: This protocol is for informational purposes only and should be performed by

qualified personnel in a properly equipped laboratory with appropriate safety precautions.

Materials:

Cytosine

Fuming Nitric Acid (90%)

Concentrated Sulfuric Acid (98%)

Deionized Water

Ice Bath

Magnetic Stirrer and Stir Bar

Round-bottom flask

Buchner Funnel and Filter Paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, carefully add
concentrated sulfuric acid. Cool the flask in an ice bath to 0-5 °C.

Addition of Cytosine: Slowly add cytosine to the cold sulfuric acid with continuous stirring
until it is completely dissolved.

Nitration: While maintaining the temperature between 0-5 °C, add fuming nitric acid dropwise
to the reaction mixture. The addition should be slow to control the exothermic reaction.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a low
temperature for a specified time. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).
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e Quenching: Carefully pour the reaction mixture onto crushed ice with stirring. This will

precipitate the crude 5-Nitrocytosine.

« |solation: Collect the precipitate by vacuum filtration using a Buchner funnel. Wash the solid

with cold deionized water to remove any residual acid.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as water or an alcohol-water mixture, to yield the final product.

Physicochemical Properties

The introduction of the nitro group at the C5 position significantly alters the physical and

chemical properties of cytosine.

Property Value

Source

Melting Point >300 °C (decomposes)

[General observation for

similar compounds]

Sparingly soluble in water;

[Inferred from general

properties of nitroaromatic

Solubility )
soluble in DMSO. compounds and related
structures]
The nitro group is expected to
lower the pKa of the N3 proton
pKa compared to cytosine (pKa = [Chemical principles]

4.6), making 5-Nitrocytosine

more acidic.[2]

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and confirmation of 5-

Nitrocytosine.

Infrared (IR) Spectroscopy
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The FTIR spectrum of 5-Nitrocytosine exhibits characteristic absorption bands corresponding
to its functional groups.

Wavenumber (cm~?) Assignment

N-H stretching vibrations of the amino group
~3400-3100 _
and ring N-H.

~1650 C=0 stretching vibration (amide | band).

Asymmetric and symmetric stretching vibrations
~1550 and ~1350 .
of the nitro group (-NO2).

1600 C=C and C=N stretching vibrations of the
pyrimidine ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum is expected to show a downfield shift for the H6 proton due
to the electron-withdrawing effect of the adjacent nitro group. The protons of the amino group
may appear as a broad singlet.

13C NMR: The carbon NMR spectrum will show four distinct signals for the pyrimidine ring
carbons. The C5 carbon, directly attached to the nitro group, will be significantly deshielded
and appear at a lower field compared to cytosine.

UV-Vis Spectroscopy

The UV-Vis spectrum of 5-Nitrocytosine in a solvent like methanol shows absorption maxima
that can be used for its quantification. The nitro group, being a chromophore, influences the
absorption profile.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of 5-Nitrocytosine. The exact mass can be used to confirm its elemental composition.[1]

Tautomerism
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Like cytosine, 5-Nitrocytosine can exist in different tautomeric forms. The two principal forms
are the amino-keto and the amino-enol forms. Additionally, amino-imino tautomerism is also
possible. The equilibrium between these tautomers is influenced by the solvent and pH.
Theoretical studies on related molecules like 5-fluorocytosine suggest that the keto-amino form
is predominant in the aqueous phase, while the enol-amino form may be more stable in the gas
phase.[3] The electron-withdrawing nitro group can be expected to influence the relative

stabilities of these tautomers.

Amino-Enol Tautomer

: Keto-Enol .
Amino-Keto Tautomer Tautomeriam [Image of Amino-Enol tautomer]
N A
[Image of Amino-Keto tautomer] .
Amino-Imino IminotKeto Tautomer
Tautomerism

[Image of Imino-Keto tautomer]

.

Click to download full resolution via product page

Caption: Tautomeric forms of 5-Nitrocytosine.

Chemical Reactivity

The presence of the strongly electron-withdrawing nitro group at the C5 position makes the
pyrimidine ring of 5-Nitrocytosine electron-deficient. This has significant implications for its

reactivity.

Nucleophilic Aromatic Substitution

The electron-poor nature of the aromatic ring makes 5-Nitrocytosine susceptible to
nucleophilic aromatic substitution (SNAr) reactions, particularly at the C6 position, which is
activated by the adjacent nitro group.[4][5] This reactivity can be exploited for the synthesis of
various 6-substituted 5-nitrocytosine derivatives.

Reduction of the Nitro Group
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The nitro group of 5-Nitrocytosine can be readily reduced to an amino group (-NHz) to form 5-
aminocytosine. This transformation can be achieved using various reducing agents, such as
catalytic hydrogenation (e.g., H2/Pd-C) or chemical reducing agents (e.g., SnCIlz/HCI). This
conversion opens up avenues for further functionalization at the 5-position.

Applications in Research and Drug Development

While 5-Nitrocytosine itself does not have widespread direct applications, its derivatives and
its use as a synthetic intermediate are of interest in medicinal chemistry and nucleic acid
research.

Precursor for Modified Nucleosides and Nucleotides

5-Nitrocytosine serves as a valuable building block for the synthesis of modified nucleosides
and nucleotides.[3][6] For instance, the synthesis of 5-nitro-2'-deoxycytidine has been reported,
although its derivatives did not show significant antiviral activity against HIV and HBV.[7]

Potential as an Enzyme Inhibitor

The structural similarity of 5-Nitrocytosine to natural nucleobases suggests its potential as an
inhibitor of enzymes involved in nucleic acid metabolism. The nitro group can participate in
specific interactions within an enzyme's active site. Derivatives of 5-nitrocytosine could be
designed as potential inhibitors for various enzymes.

Use in the Synthesis of Modified Oligonucleotides

The introduction of modified bases like 5-Nitrocytosine into oligonucleotides can alter their
properties, such as hybridization affinity and stability. This can be useful in the development of
therapeutic or diagnostic oligonucleotides.

Conclusion

5-Nitrocytosine is a fascinating molecule whose properties are significantly modulated by the
presence of the C5-nitro group. This comprehensive guide has detailed its synthesis,
physicochemical characteristics, and spectroscopic signature. Its reactivity, particularly its
susceptibility to nucleophilic attack and the facile reduction of its nitro group, makes it a
versatile intermediate in organic synthesis. While direct therapeutic applications have yet to be
fully realized, its role as a precursor for modified nucleosides and a potential scaffold for
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enzyme inhibitors underscores its importance for researchers in drug development and

chemical biology. The foundational knowledge presented herein provides a solid platform for

future investigations and innovations involving this intriguing pyrimidine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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